Cas no 1214391-66-8 (2-Chloro-2'-fluoropropiophenone)

2-Chloro-2'-fluoropropiophenone is a fluorinated and chlorinated aromatic ketone with applications in organic synthesis and pharmaceutical intermediates. Its distinct molecular structure, featuring both chloro and fluoro substituents, enhances reactivity and selectivity in nucleophilic substitution and coupling reactions. The compound’s electron-withdrawing properties make it valuable for constructing complex frameworks in medicinal chemistry. It exhibits stability under standard conditions, ensuring consistent performance in synthetic workflows. The presence of halogen groups also facilitates further functionalization, enabling tailored modifications for target molecules. Suitable for controlled laboratory use, it is handled with standard safety precautions for halogenated compounds. Its versatility and reactivity render it a useful building block in specialized chemical synthesis.

2-Chloro-2'-fluoropropiophenone structure

1214391-66-8 structure

Product Name:2-Chloro-2'-fluoropropiophenone

CAS No:1214391-66-8

MF:C₉H₈ClFO

MW:186.610625267029

CID:4938677

Update Time:2025-10-29

2-Chloro-2'-fluoropropiophenone Chemical and Physical Properties

Names and Identifiers

- 2-chloro-2'-fluoropropiophenone
- 2-chloro-1-(2-fluorophenyl)propan-1-one
- 2-Chloro-2'-fluoropropiophenone
- Inchi： 1S/C9H8ClFO/c1-6(10)9(12)7-4-2-3-5-8(7)11/h2-6H,1H3
- InChI Key： CESWXWJWPPNAPM-UHFFFAOYSA-N
- SMILES： ClC(C)C(C1C=CC=CC=1F)=O

Computed Properties

Exact Mass: 186.0247707 g/mol
Monoisotopic Mass: 186.0247707 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 172
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.7
Topological Polar Surface Area: 17.1
Molecular Weight: 186.61

2-Chloro-2'-fluoropropiophenone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A015030793-250mg	2-Chloro-2'-fluoropropiophenone	1214391-66-8	97%	250mg	$470.40	2023-09-04
Alichem	A015030793-500mg	2-Chloro-2'-fluoropropiophenone	1214391-66-8	97%	500mg	$847.60	2023-09-04
Alichem	A015030793-1g	2-Chloro-2'-fluoropropiophenone	1214391-66-8	97%	1g	$1504.90	2023-09-04